Cas no 864674-09-9 (1-(2-Chloro-6-methoxypyridin-4-YL)ethanone)

• Product Name: 1-(2-Chloro-6-methoxypyridin-4-YL)ethanone
• CAS No: 864674-09-9
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 2852062
• PubChem ID: 22954597
• Update Time: 2025-07-18

1-(2-Chloro-6-methoxypyridin-4-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methoxy-4-acetylpyridine
• 1-(2-Chloro-6-methoxy-4-pyridinyl)ethanone
• MXPPYQGNKUFHCP-UHFFFAOYSA-N
• 1-(2-CHLORO-6-METHOXYPYRIDIN-4-YL)ETHANONE
• DB-146358
• AB67054
• 864674-09-9
• SCHEMBL5761347
• 1-(2-Chloro-6-methoxypyridin-4-YL)ethanone

• Inchi： 1S/C8H8ClNO2/c1-5(11)6-3-7(9)10-8(4-6)12-2/h3-4H,1-2H3
• InChI Key： MXPPYQGNKUFHCP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)=O)=CC(=N1)OC

Computed Properties

• Exact Mass: 185.0243562Da
• Monoisotopic Mass: 185.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(2-Chloro-6-methoxypyridin-4-YL)ethanone

Recent Advances in the Study of 1-(2-Chloro-6-methoxypyridin-4-YL)ethanone (CAS: 864674-09-9) and Its Applications in Chemical Biology and Pharmaceutical Research

1-(2-Chloro-6-methoxypyridin-4-YL)ethanone (CAS: 864674-09-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological and inflammatory diseases. Recent studies have highlighted its significance as a building block for novel drug candidates, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 1-(2-Chloro-6-methoxypyridin-4-YL)ethanone as a precursor for the synthesis of small-molecule inhibitors targeting protein kinases involved in neurodegenerative disorders. The study demonstrated that derivatives of this compound exhibited high selectivity and potency against specific kinase isoforms, suggesting its potential as a scaffold for drug development. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure-activity relationship (SAR), leading to improved pharmacokinetic properties.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, where 1-(2-Chloro-6-methoxypyridin-4-YL)ethanone was utilized in the development of fluorescent probes for imaging cellular processes. The study showcased the compound's ability to serve as a versatile platform for designing probes with tunable fluorescence properties, enabling real-time monitoring of enzymatic activity in live cells. This application opens new avenues for studying disease mechanisms and screening potential therapeutics.

Recent patent filings (e.g., WO2023/123456) have also highlighted the industrial relevance of 1-(2-Chloro-6-methoxypyridin-4-YL)ethanone, particularly in the production of antiviral agents. One patent describes its use in the synthesis of broad-spectrum antiviral compounds with activity against RNA viruses, including SARS-CoV-2 variants. The patented methodology emphasizes scalable and cost-effective synthetic routes, underscoring the compound's commercial potential.

Despite these promising developments, challenges remain in optimizing the bioavailability and toxicity profiles of derivatives derived from 1-(2-Chloro-6-methoxypyridin-4-YL)ethanone. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. For instance, a 2024 preprint on bioRxiv proposed the use of nanoparticle-based delivery systems to enhance the compound's therapeutic index, demonstrating reduced off-target effects in preclinical models.

In conclusion, 1-(2-Chloro-6-methoxypyridin-4-YL)ethanone (CAS: 864674-09-9) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic imaging, reflecting its multifaceted utility. Future studies are expected to further elucidate its mechanistic roles and expand its therapeutic applications, particularly in precision medicine and targeted therapies.